Cas no 149118-66-1 (Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide)

• Product name: Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide
• CAS No: 149118-66-1
• MF: C₁₅H₁₇NO₃S
• MW: 291.36538
• CID: 100307
• PubChem ID: 9860832

Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide
• N-cyclohexyl-1,1-dioxo-1-benzothiophene-2-carboxamide
• N-cyclohexylbenzothiophene-2-carboxamide S,S-dioxide
• N-cyclohexyl-S,S-dioxobenzo[b]tiophene-2-carboxamide
• Benzobthiophene-2-carboxamide, N-cyclohexyl-, 1,1-dioxide
• N-Cyclohexyl-S,S-dioxobenzo(b)tiophene-2-carboxamide
• 149118-66-1
• Benzobthiophene-2-carboxamide,N-cyclohexyl-,1,1-dioxide
• DTXSID50432019
• NS00009301
• N-Cyclohexyl-1,1-dioxo-1H-1-benzothiophene-2-carboxamide
• N-cyclohexyl-benzothiophen-2-carboxamid-S,S-dioxid
• SCHEMBL1187427
• EC 423-990-1

• Inchi： InChI=1S/C15H17NO3S/c17-15(16-12-7-2-1-3-8-12)14-10-11-6-4-5-9-13(11)20(14,18)19/h4-6,9-10,12H,1-3,7-8H2,(H,16,17)
• InChI Key： VOZSTWKINVCUQY-UHFFFAOYSA-N
• SMILES： C1CCC(NC(C2=CC3=CC=CC=C3S2(=O)=O)=O)CC1

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide Security Information

• Hazardous Material transportation number：3077
• Hazard Category Code： 22-41-50/53
• Safety Instruction： 22-26-39-60-61
• Hazardous Material Identification：
• PackingGroup：III
• HazardClass：9